Cas no 61820-97-1 (Ethanone, 2-[(4-chlorophenyl)sulfonyl]-1-(4-methoxyphenyl)-)

• Product Name: Ethanone, 2-[(4-chlorophenyl)sulfonyl]-1-(4-methoxyphenyl)-
• CAS No: 61820-97-1
• MF: C₁₅H₁₃ClO₄S
• MW: 324.779322385788
• CID: 465336
• PubChem ID: 3796694
• Update Time: 2025-10-29

Ethanone, 2-[(4-chlorophenyl)sulfonyl]-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[(4-chlorophenyl)sulfonyl]-1-(4-methoxyphenyl)-
• 2-(4-chlorophenyl)sulfonyl-1-(4-methoxyphenyl)ethanone
• 2-((4-Chlorophenyl)sulfonyl)-1-(4-methoxyphenyl)ethanone
• 1T-0850
• 61820-97-1
• 2-(4-chlorobenzenesulfonyl)-1-(4-methoxyphenyl)ethan-1-one
• 2-[(4-chlorophenyl)sulfonyl]-1-(4-methoxyphenyl)-1-ethanone
• DTXSID90396540
• AKOS005083969

• Inchi： 1S/C15H13ClO4S/c1-20-13-6-2-11(3-7-13)15(17)10-21(18,19)14-8-4-12(16)5-9-14/h2-9H,10H2,1H3
• InChI Key： UHZCNPOTRFEWPB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC(C1C=CC(=CC=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 324.02239
• Monoisotopic Mass: 324.0223078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44

Additional information on Ethanone, 2-[(4-chlorophenyl)sulfonyl]-1-(4-methoxyphenyl)-

Comprehensive Guide to Ethanone, 2-[(4-chlorophenyl)sulfonyl]-1-(4-methoxyphenyl)- (CAS No. 61820-97-1)

Ethanone, 2-[(4-chlorophenyl)sulfonyl]-1-(4-methoxyphenyl)- (CAS No. 61820-97-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique sulfonyl and methoxyphenyl functional groups, is widely studied for its potential applications in drug development and specialty chemicals. In this article, we delve into its chemical properties, synthesis methods, applications, and market trends, while addressing common questions from researchers and industry professionals.

The molecular structure of Ethanone, 2-[(4-chlorophenyl)sulfonyl]-1-(4-methoxyphenyl)- features a sulfonyl bridge connecting a chlorophenyl group and a methoxyphenyl-substituted ethanone moiety. This configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its role in creating bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents, which are currently high-demand areas due to global health challenges.

One of the most frequently asked questions about CAS No. 61820-97-1 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and ethanol, while remaining stable at room temperature when stored in airtight containers. These properties make it suitable for laboratory use and industrial-scale applications.

In the pharmaceutical industry, Ethanone, 2-[(4-chlorophenyl)sulfonyl]-1-(4-methoxyphenyl)- is often investigated as a precursor for kinase inhibitors, a class of compounds that have shown promise in targeted cancer therapies. With the rising prevalence of oncology research, this compound has become a focal point for drug discovery programs aiming to develop next-generation treatments with fewer side effects.

Another emerging application of 61820-97-1 is in the field of advanced materials. Its molecular structure allows for incorporation into polymers and coatings, enhancing properties such as UV resistance and thermal stability. This aligns with the growing demand for high-performance materials in electronics, automotive, and aerospace industries.

From a synthetic chemistry perspective, the preparation of Ethanone, 2-[(4-chlorophenyl)sulfonyl]-1-(4-methoxyphenyl)- typically involves a multi-step process starting from readily available precursors like 4-chlorobenzenesulfonyl chloride and 4-methoxyacetophenone. Recent advancements in green chemistry have led to more sustainable synthesis routes, reducing the use of hazardous reagents and minimizing waste generation—a topic of great interest in modern chemical research.

The global market for CAS No. 61820-97-1 has seen steady growth, driven by increasing R&D investments in life sciences and specialty chemicals. Industry reports suggest that Asia-Pacific regions, particularly China and India, are becoming major production hubs due to their robust chemical manufacturing infrastructure and cost advantages. However, stringent regulatory requirements in North America and Europe continue to shape quality standards for this compound.

For researchers working with Ethanone, 2-[(4-chlorophenyl)sulfonyl]-1-(4-methoxyphenyl)-, proper handling and storage are essential. While not classified as hazardous under normal conditions, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for purity assessment and characterization.

Looking ahead, the scientific community anticipates expanded applications for 61820-97-1 in areas like bioconjugation chemistry and prodrug design. These developments align with current trends in personalized medicine and targeted drug delivery systems. Furthermore, computational chemistry approaches are being increasingly used to predict and optimize the biological activity of derivatives based on this core structure.

In conclusion, Ethanone, 2-[(4-chlorophenyl)sulfonyl]-1-(4-methoxyphenyl)- (CAS No. 61820-97-1) represents a versatile chemical entity with broad potential across multiple industries. Its unique structural features continue to inspire innovative research, particularly in addressing contemporary challenges in healthcare and advanced materials. As scientific understanding of this compound deepens, we can expect to see novel applications emerge in response to evolving technological and medical needs.